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Compound Name:

dimethylurea
CAS No.: 25064-50-0
Cat. No.: B6166648

Get Quote

Introduction & Chemical Profiling

3-(3-Hydroxypropyl)-1,3-dimethylurea (CAS No. 25064-50-0) is a highly specialized,
unsymmetrical urea derivative utilized as a critical building block in modern drug discovery and
development[1]. With a molecular formula of C

H
N
@]

and a molecular weight of 146.19 g/mol , this intermediate provides a unique combination of a
rigid hydrogen-bonding core and a flexible, reactive aliphatic chain[2].

While its parent compound, 1,3-dimethylurea, is widely employed in the synthesis of xanthines
(e.g., caffeine, theophylline) and various pharmachemicals[3], the addition of the 3-
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hydroxypropyl moiety transforms the molecule into a bifunctional scaffold. This structural
modification allows researchers to leverage the urea core for target engagement while utilizing
the terminal hydroxyl group for linker attachment or cyclization[4].

Mechanistic Utility in Drug Design

The strategic value of 3-(3-hydroxypropyl)-1,3-dimethylurea lies in its dual reactivity profile:

e The N,N'-Dimethylurea Core: Acts as a stable, non-basic hydrogen bond acceptor and donor.
In medicinal chemistry, this motif is frequently incorporated into kinase inhibitors and GPCR
antagonists to improve aqueous solubility and metabolic stability.

e The 3-Hydroxypropyl Arm: Serves as a versatile synthetic handle. The primary alcohol can
be readily activated (via mesylation, tosylation, or halogenation) to facilitate nucleophilic
substitution. Furthermore, intramolecular cyclization of the activated arm yields
functionalized tetrahydropyrimidin-2-one (DMPU-like) cyclic ureas, which are privileged
scaffolds in neuroactive and antiviral compounds[5].
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Figure 1: Divergent synthetic workflows for 3-(3-hydroxypropyl)-1,3-dimethylurea.

Experimental Protocols: Self-Validating Workflows

Successful utilization of this intermediate requires strict control over reaction conditions to
prevent urea cleavage or unwanted N-alkylation. The following protocols detail the two primary
pathways for functionalizing this intermediate.

Protocol A: Hydroxyl Activation and Intramolecular
Cyclization

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b6166648/docs?utm_src=pdf-body-img#application-note-3-3-hydroxypropyl-1-3-dimethylurea-in-advanced-pharmaceutical-synthesis
https://www.benchchem.com/product/b6166648/docs?utm_src=pdf-body#application-note-3-3-hydroxypropyl-1-3-dimethylurea-in-advanced-pharmaceutical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6166648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Objective: Convert the linear urea into a functionalized cyclic tetrahydropyrimidin-2-one

derivative.

Step 1: Mesylation of the Primary Hydroxyl

Preparation: Dissolve 1.0 eq of 3-(3-hydroxypropyl)-1,3-dimethylurea in anhydrous
dichloromethane (DCM) under an inert nitrogen atmosphere. Causality: Anhydrous
conditions are critical to prevent the hydrolysis of the highly reactive methanesulfonyl
chloride (MsCI) reagent.

Base Addition: Add 2.5 eq of triethylamine (TEA) and cool the mixture to 0 °C. Causality: TEA
serves a dual purpose: it neutralizes the HCI byproduct (preventing acid-catalyzed
degradation of the urea core) and acts as a nucleophilic catalyst.

Activation: Dropwise add 1.2 eq of MsCl over 30 minutes. Maintain at O °C for 2 hours.
Workup: Quench with saturated agueous NaHCO

. Extract with DCM, dry over anhydrous Na
SO

, and concentrate in vacuo. The resulting mesylate is typically used immediately in the next
step without further purification to avoid thermal degradation.

Step 2: Base-Promoted Cyclization

o Deprotonation: Dissolve the crude mesylate in anhydrous tetrahydrofuran (THF). Cool to O
°C and slowly add 1.5 eq of Sodium Hydride (NaH, 60% dispersion in mineral oil). Causality:
NaH is a strong, non-nucleophilic base that quantitatively deprotonates the remaining
secondary urea nitrogen, generating a highly nucleophilic nitrogen anion.

Cyclization: Warm the reaction to room temperature and stir for 4 hours. The intramolecular
nature of this reaction (forming a favorable 6-membered ring) ensures rapid kinetics.

Isolation: Quench carefully with cold water, extract with ethyl acetate, and purify via flash
chromatography (Silica gel, EtOAc/Hexanes) to yield the cyclic urea[6].
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Protocol B: Direct Etherification via Mitsunobu Reaction

Objective: Conjugate the intermediate to a phenolic API fragment to create a targeted linker.

» Reagent Assembly: In a flame-dried flask, combine 1.0 eq of 3-(3-hydroxypropyl)-1,3-
dimethylurea, 1.0 eq of the target phenol, and 1.2 eq of Triphenylphosphine (PPh

) in anhydrous THF.

 Activation: Cool the mixture to 0 °C. Dropwise add 1.2 eq of Diisopropyl azodicarboxylate
(DIAD). Causality: DIAD is preferred over DEAD due to its superior safety profile and lower
volatility. The slow addition controls the exothermic formation of the reactive betaine
intermediate, preventing unwanted side reactions.

o Propagation: Allow the reaction to warm to room temperature and stir for 12 hours. The
primary hydroxyl group undergoes clean inversion (though irrelevant for achiral primary
alcohols, the S

2 mechanism ensures high regioselectivity).

 Purification: Concentrate the mixture and purify via reverse-phase HPLC to separate the
product from the triphenylphosphine oxide byproduct.

Temperature Control 0°C to RT
W

Base Selection TEAvs. NaH RLEERRIELLE LAY D oaction Outcome  High Yield & Purity

Suppresses Hydrolysis

Solvent Environment Anhydrous DCM/THF
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Figure 2: Logical relationship of critical reaction parameters ensuring protocol self-validation.

Quantitative Data Presentation

To facilitate experimental planning, Table 1 summarizes the optimized parameters and
expected outcomes for the workflows described above.
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Table 1: Optimization and Yield Metrics for 3-(3-Hydroxypropyl)-1,3-dimethylurea
Functionalization

Ke
Reaction Reagents . Expected Purity J .
Temp (°C) Time (h) . Analytical
Pathway | Catalyst Yield (%) (HPLC)
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Downshift
of -CH
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Mesylation 0 2 92-95 )
DCM (Crude) OH in
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stretch (IR)
Shift of -
Phenol,
CH
PPh
Mitsunobu Oto 25 12 65-75 > 98% -O- from
, DIAD,
3.6t04.1
THF
ppm
Mass shift
SOCI M
Halogenat Refl 6 80 - 88 92%
eflux - > ()
on , DMF toM
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 Title: 1,3-Dimethylurea Source: Wikipedia URL:[Link]

 Title: 1,3-dimethyl propylene urea | Drug Information Source: PharmaCompass URL: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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